Cas no 2150231-17-5 (N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide)
N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-Bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
- EN300-3332516
- 2150231-17-5
- Z2754361872
- N-[(3-Bromo-5-isoxazolyl)methyl]-2-chloropropanamide
- N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide
-
- Inchi: 1S/C7H8BrClN2O2/c1-4(9)7(12)10-3-5-2-6(8)11-13-5/h2,4H,3H2,1H3,(H,10,12)
- InChI Key: CEQUIINVOMXUGT-UHFFFAOYSA-N
- SMILES: C(NCC1ON=C(Br)C=1)(=O)C(Cl)C
Computed Properties
- Exact Mass: 265.94577g/mol
- Monoisotopic Mass: 265.94577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.619±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 464.0±45.0 °C(Predicted)
- pka: 12.67±0.46(Predicted)
N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3332516-0.1g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 0.1g |
$615.0 | 2025-03-18 | |
| Enamine | EN300-3332516-0.25g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 0.25g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-3332516-0.5g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 0.5g |
$671.0 | 2025-03-18 | |
| Enamine | EN300-3332516-1g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 90% | 1g |
$699.0 | 2023-09-04 | |
| Enamine | EN300-3332516-2.5g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-3332516-5g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 90% | 5g |
$2028.0 | 2023-09-04 | |
| Enamine | EN300-3332516-10g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 90% | 10g |
$3007.0 | 2023-09-04 | |
| Enamine | EN300-3332516-0.05g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 0.05g |
$587.0 | 2025-03-18 | |
| Enamine | EN300-3332516-1.0g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-3332516-5.0g |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide |
2150231-17-5 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 |
N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide
N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide: A Comprehensive Overview of CAS No. 2150231-17-5
N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide (CAS No. 2150231-17-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.
The molecular structure of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide is composed of a 1,2-oxazole ring substituted with a bromine atom at the 3-position and a methyl group attached to the nitrogen atom of the amide functional group. The presence of a chlorinated propanamide moiety further adds to its chemical diversity and biological activity. This combination of functional groups imparts unique properties to the compound, making it an attractive candidate for further investigation.
Recent studies have focused on the synthesis and characterization of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide. One notable approach involves the reaction of 3-bromo-1,2-oxazole with 2-chloropropionyl chloride in the presence of a base, followed by nucleophilic substitution with an appropriate amine. This method has been optimized to achieve high yields and purity, facilitating its use in subsequent biological assays.
In terms of biological activity, N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide has demonstrated significant potential as an inhibitor of specific enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases involved in signal transduction pathways. These findings suggest that the compound could be a valuable lead for the development of new drugs targeting diseases such as cancer and inflammatory disorders.
Moreover, preliminary studies have explored the pharmacokinetic properties of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that the compound has good bioavailability and stability in vivo. This is crucial for its potential use as a therapeutic agent in clinical settings.
The safety profile of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide is another important aspect that has been evaluated. Toxicity studies conducted in vitro and in animal models have shown that the compound exhibits low toxicity at therapeutic concentrations. This suggests that it may be safe for human use when administered within appropriate dosage ranges.
Recent advancements in computational chemistry have also contributed to our understanding of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to elucidate its mechanism of action. These computational tools are invaluable for guiding further optimization efforts and identifying structural modifications that could enhance its biological activity.
In conclusion, N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide (CAS No. 2150231-17-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical contexts.
2150231-17-5 (N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)